Cas no 1804351-13-0 (2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804351-13-0
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837619
• Update Time: 2025-07-20

2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-3-6-7(18-9(11,12)13)1-4(14)5(15-6)2-8(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： PVILVCJWEQIGRX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CF)N=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804351-13-0)

2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804351-13-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a fluoromethyl moiety, an iodo substituent, and a trifluoromethoxy group, which contribute to its distinct chemical properties. Researchers are increasingly interested in this molecule due to its structural versatility and potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and metabolic stability. The presence of fluorine atoms enhances its lipophilicity and bioavailability, making it a valuable candidate for optimizing pharmacokinetic profiles. Recent studies highlight the growing demand for fluorinated compounds in the pharmaceutical industry, driven by their ability to improve drug efficacy and reduce side effects. As such, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid aligns with current trends in precision medicine and targeted therapy.

In agrochemical applications, this compound's iodo and trifluoromethoxy groups may contribute to its potential as a pesticide or herbicide intermediate. The agricultural sector is actively exploring halogenated pyridines for their pest-resistant properties and environmental compatibility. With increasing regulatory pressure on conventional agrochemicals, researchers are turning to innovative solutions like 1804351-13-0 to develop safer and more sustainable crop protection agents.

Synthetic routes to 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid often involve multi-step procedures, including halogenation, fluorination, and carboxylation reactions. The compound's acetic acid side chain provides a handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship studies. Recent advances in flow chemistry and catalysis have improved the efficiency of such syntheses, addressing common challenges in scaling up fluorinated compounds.

From an analytical perspective, CAS No. 1804351-13-0 can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. The fluorine atoms produce distinct signals in ¹⁹F NMR, while the iodo substituent influences its mass fragmentation pattern. These properties make the compound easily identifiable in complex mixtures, supporting its use in metabolic studies and impurity profiling.

The pharmaceutical industry's growing focus on fluorine-containing drugs has increased interest in building blocks like 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid. Approximately 20-25% of modern drugs contain fluorine, underscoring the importance of such intermediates. This compound's potential to serve as a precursor for PET imaging agents or proteolysis-targeting chimeras (PROTACs) makes it particularly relevant in contemporary drug development pipelines.

Environmental and safety considerations for 1804351-13-0 follow standard protocols for handling fluorinated and iodinated compounds. While not classified as hazardous under current regulations, proper laboratory practices should be maintained during its synthesis and handling. The compound's stability under various conditions is an active area of investigation, with preliminary data suggesting good thermal stability but potential sensitivity to strong bases.

Market trends indicate rising demand for specialized fluorinated intermediates like 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid. Pharmaceutical companies are investing heavily in fluorine chemistry capabilities, creating opportunities for suppliers of high-purity building blocks. The compound's unique structure positions it well for niche applications in both drug discovery and materials science.

Future research directions for CAS No. 1804351-13-0 may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The combination of fluorine and iodine atoms offers interesting possibilities for creating materials with tailored electronic properties. Additionally, its potential in bioconjugation chemistry could open new avenues for diagnostic and therapeutic applications.

In conclusion, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid represents a versatile chemical entity with broad applicability across multiple scientific disciplines. Its structural features align with current priorities in medicinal chemistry and agrochemical development, while ongoing innovations in synthetic methodology continue to enhance its accessibility. As research into fluorinated compounds expands, this molecule is poised to play an increasingly important role in addressing contemporary challenges in health and agriculture.